1-(3,5-Dimethoxyphenyl)-4-(4-quinolyl-carbonyl)piperazine

• CAS No.: 393111-09-6
• Molecular Formula: C22H23N3O3
• Molecular Weight: 377.4 g/mol
• IUPAC Name: [4-(3,5-dimethoxyphenyl)piperazin-1-yl]-quinolin-4-ylmethanone
• InChI: InChI=1S/C22H23N3O3/c1-27-17-13-16(14-18(15-17)28-2)24-9-11-25(12-10-24)22(26)20-7-8-23-21-6-4-3-5-19(20)21/h3-8,13-15H,9-12H2,1-2H3
• InChI Key: VCUCMABBUJPYTD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)N2CCN(CC2)C(=O)C3=CC=NC4=CC=CC=C34)OC

Description

1-(3,5-Dimethoxyphenyl)-4-(4-quinolyl-carbonyl)piperazine is a useful research compound. Its molecular formula is C22H23N3O3 and its molecular weight is 377.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2 g (11.5 mmol) of quinoline-4-carboxylic acid were suspended in 80 ml of DMF. With stirring, 1.74 g (17.2 mmol) of N-methylmorpholine and then a solution of 8.95 g (17.2 mmol) of Py-BOP (1-benzotriazolyltripyrrolidinophosphonium hexafluorophosphate) and 2.56 g (11.5 mmol) of 1-(3,5-dimethoxyphenyl)piperazine in 25 ml of DMF were added to this mixture. The mixture was stirred at RT for 12 h, the DMF was distilled off under reduced pressure and the residue was purified on a silica gel column (Kieselgel 60, from Merck AG, Darmstadt) using the mobile phase dichloromethane/methanol/25 percent ammonia (90:10:1 v/v/v).